7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethyl-purine-2, 6-dione
7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethyl-purine-2, 6-dione
Brand Name:
Vulcanchem
CAS No.:
111038-27-8
VCID:
VC0025691
InChI:
InChI=1S/C12H19N5O5/c1-15-9-8(10(21)16(2)12(15)22)17(5-7(20)6-19)11(14-9)13-3-4-18/h7,18-20H,3-6H2,1-2H3,(H,13,14)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCO)CC(CO)O
Molecular Formula:
C12H19N5O5
Molecular Weight:
313.31 g/mol
7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethyl-purine-2, 6-dione
CAS No.: 111038-27-8
Main Products
VCID: VC0025691
Molecular Formula: C12H19N5O5
Molecular Weight: 313.31 g/mol
CAS No. | 111038-27-8 |
---|---|
Product Name | 7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethyl-purine-2, 6-dione |
Molecular Formula | C12H19N5O5 |
Molecular Weight | 313.31 g/mol |
IUPAC Name | 7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethylpurine-2,6-dione |
Standard InChI | InChI=1S/C12H19N5O5/c1-15-9-8(10(21)16(2)12(15)22)17(5-7(20)6-19)11(14-9)13-3-4-18/h7,18-20H,3-6H2,1-2H3,(H,13,14) |
Standard InChIKey | JUIRIWGSBLYPRL-UHFFFAOYSA-N |
SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCO)CC(CO)O |
Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCO)CC(CO)O |
Synonyms | 7-(2,3-dihydroxypropyl)-8-(2-hydroxyethylamino)-1,3-dimethyl-purine-2, 6-dione |
PubChem Compound | 3066707 |
Last Modified | Nov 11 2021 |
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